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Compound of Interest

Compound Name: 3-(2-Methylphenyl)benzaldehyde

CAS No.: 371764-26-0

Cat. No.: B1332052

Get Quote

Molecular Architecture, Synthetic Protocols, and Pharmacophore Utility[1][2]

Executive Summary
This technical guide provides a comprehensive analysis of 3-(2-Methylphenyl)benzaldehyde
(CAS: 371764-26-0), a biphenyl scaffold critical in medicinal chemistry.[1][2] Beyond its

molecular weight of 196.24 g/mol , this compound represents a "privileged structure"—a biaryl

core capable of orienting pharmacophores into specific protein binding pockets.[1][3] This guide

details its physicochemical profile, robust synthetic pathways via Suzuki-Miyaura cross-

coupling, and validation strategies to distinguish it from structural isomers.[1]

Part 1: Physicochemical Profile & Molecular Weight
Analysis[1]
The molecular weight (MW) is the primary identifier for stoichiometry and mass spectrometry

validation.[1] However, for high-resolution applications (HRMS), the monoisotopic mass is the

critical metric.[1]
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Quantitative Data Table
Property Value Technical Context

Molecular Formula C₁₄H₁₂O
Biphenyl core with formyl and

methyl substituents.[2][4]

Average Mol. Weight 196.24 g/mol
Used for molarity calculations

and reagent stoichiometry.[2]

Monoisotopic Mass 196.0888 Da

Required for identifying the

[M+H]⁺ peak in HRMS

(approx.[1][2] 197.096 Da).[1]

[2]

CAS Registry Number 371764-26-0

Unique identifier for regulatory

and procurement verification.

[2]

Physical State Solid / Oil

Often an oil or low-melting

solid due to ortho-methyl steric

twist preventing planarity.[2]

LogP (Predicted) ~3.4 - 3.8

Lipophilic; suggests high

membrane permeability but

potential solubility issues in

aqueous media.[1][2]

Elemental Composition Analysis[1][2]
Carbon (C): 85.69%[1][2]

Hydrogen (H): 6.16%[1][2]

Oxygen (O): 8.15%[1][2]

Scientific Insight: The absence of heteroatoms other than oxygen simplifies the mass spectral

fragmentation pattern, typically showing a strong molecular ion and a characteristic loss of the

formyl radical (M-29) or CO (M-28).[1][2]
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Part 2: Synthetic Architecture (Suzuki-Miyaura
Protocol)[1][2]
The most robust route to 3-(2-Methylphenyl)benzaldehyde is the Suzuki-Miyaura cross-

coupling reaction.[1][2] This method is preferred over Grignard couplings due to its tolerance of

the aldehyde functional group, eliminating the need for protecting group chemistry.[1]

Retrosynthetic Logic
To synthesize the target, we disconnect at the biaryl bond.[1]

Partner A (Electrophile): 3-Bromobenzaldehyde (commercially available, stable).[1][2]

Partner B (Nucleophile): 2-Methylphenylboronic acid (ortho-tolylboronic acid).[1][2]

Experimental Protocol: Pd-Catalyzed Cross-Coupling
Scale: 1.0 mmol

Catalyst: Pd(dppf)Cl₂[1][2][5]·DCM (Chosen for resistance to oxidation and efficiency with

sterically hindered ortho-substituents).[1][2]

Solvent System: 1,4-Dioxane : Water (4:[1][2]1) (Promotes solubility of the inorganic base).

[1][2]

Step-by-Step Methodology:

Inertion: Charge a reaction vial with 3-bromobenzaldehyde (1.0 eq), 2-methylphenylboronic

acid (1.2 eq), and K₂CO₃ (2.0 eq). Evacuate and backfill with Nitrogen (3 cycles).[1][2]

Solvation: Add degassed 1,4-Dioxane/Water mixture (0.2 M concentration relative to

bromide).

Catalysis: Add Pd(dppf)Cl₂ (3-5 mol%) under positive nitrogen flow.

Reaction: Seal and heat to 90°C for 4-12 hours. Monitor via TLC (Hexane:EtOAc 8:2) or LC-

MS.[1][2]
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Workup: Cool to RT. Filter through a Celite pad to remove Palladium black.[1][2] Dilute with

EtOAc, wash with brine, dry over MgSO₄, and concentrate.

Purification: Flash column chromatography (SiO₂).[1][2]

Workflow Visualization
The following diagram outlines the catalytic cycle and operational workflow.

Reagents:
3-Bromobenzaldehyde

2-Tolylboronic Acid

Catalyst Activation:
Pd(II) -> Pd(0)

 N2 Atmosphere
Catalytic Cycle:

1. Oxidative Addition
2. Transmetallation

3. Reductive Elimination

 90°C, Base Crude Mixture:
Target + Pd Black + Salts

 4-12 hrs Workup:
Celite Filtration -> Extraction

Final Product:
3-(2-Methylphenyl)benzaldehyde

(>95% Purity)

 Flash Chrom.

Click to download full resolution via product page

Figure 1: Operational workflow for the Suzuki-Miyaura synthesis of the target biphenyl

aldehyde.

Part 3: Structural Characterization & Validation[2]
Validating the structure requires distinguishing it from its isomers (e.g., the 4-phenyl or 2-phenyl

variants).[1][2]

NMR Diagnostic Criteria
¹H NMR (Chloroform-d):

Aldehyde Proton (-CHO): Singlet at ~10.0 ppm.[1][2] This confirms the oxidation state is

preserved.[1][2]

Methyl Group (-CH₃): Singlet at ~2.3 ppm.[1][2]

Aromatic Region: The key is the splitting pattern of the ring bearing the aldehyde.[1]

H2 (between CHO and Biaryl bond): Appears as a narrow triplet or doublet of doublets

(meta-coupling) at ~8.0 ppm.[1][2] This proton is deshielded by the carbonyl and the

aromatic ring current.[1][2]
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H4/H6: Doublets/multiplets at 7.5–7.9 ppm.

H5: Triplet at ~7.6 ppm.

Mass Spectrometry (MS)[1][2]
Ionization: ESI (Positive mode) often shows weak [M+H]⁺ for aldehydes.[1][2] APCI or GC-

MS (EI) is preferred.[1][2]

Fragmentation (EI): Look for the molecular ion (

196) and the tropylium-like ion formed after CO loss.[1][2]

Quality Control Decision Tree
Use this logic to troubleshoot synthesis outcomes.
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Crude Product Analysis

1H NMR Check

CHO Peak @ 10ppm?
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(Benzaldehyde peak)
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Figure 2: Analytical decision matrix for validating synthetic success.

Part 4: Applications in Drug Discovery
Pharmacophore Utility
The 3-(2-Methylphenyl)benzaldehyde structure serves as a biaryl scaffold.[1][2][6]

Conformational Restriction: The ortho-methyl group introduces steric clash (atropisomerism

potential), twisting the two phenyl rings out of planarity.[1][2] This non-planar geometry is
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crucial for fitting into hydrophobic pockets of enzymes like kinases or GPCRs without

incurring high entropic penalties.[1][2]

Linker Capability: The aldehyde is a "warhead" or "handle."[1][2] It can be:

Reduced to a benzyl alcohol (H-bond donor).[1][2]

Oxidized to a benzoic acid (ionic interaction).[1][2]

Converted via Reductive Amination to a benzyl amine (cationic interaction).[1][2]

Metabolic Considerations (Aldehyde Oxidase)
Researchers must be aware that cytosolic Aldehyde Oxidase (AOX1) rapidly metabolizes

aromatic aldehydes into carboxylic acids.[1][2]

Implication: If used as a drug lead, the aldehyde moiety is likely a pro-drug or a metabolic

liability.[1]

Strategy: Block metabolism by converting the aldehyde to a bioisostere (e.g., oxadiazole) or

sterically shielding it.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1332052?utm_src=pdf-custom-synthesis#bc-rfq
https://gala.gre.ac.uk/id/eprint/8038/4/Christine%20Baltus%202011%20-%20redacted.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-_3-Methoxyphenyl_benzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/3-_3-Methoxyphenyl_benzaldehyde
https://pmc.ncbi.nlm.nih.gov/articles/PMC9270437/
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-Methylphenyl_benzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-Methylphenyl_benzaldehyde
https://pmc.ncbi.nlm.nih.gov/articles/PMC2515367/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2515367/
https://www.benchchem.com/product/b1332052
https://www.benchchem.com/product/b1332052/docs#technical-monograph-3-2-methylphenyl-benzaldehyde
https://www.benchchem.com/product/b1332052/docs#technical-monograph-3-2-methylphenyl-benzaldehyde
https://www.benchchem.com/product/b1332052/docs#technical-monograph-3-2-methylphenyl-benzaldehyde
https://www.benchchem.com/product/b1332052/docs#technical-monograph-3-2-methylphenyl-benzaldehyde
https://www.benchchem.com/product/b1332052?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332052?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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